Cas no 69509-35-9 (CID 53470767)

• Product Name: CID 53470767
• CAS No: 69509-35-9
• MF: C₄₄H₃₀IN₄Rh
• MW: 844.545784473419
• CID: 2799345
• PubChem ID: 53470767
• Update Time: 2025-04-21

CID 53470767 Chemical and Physical Properties

Names and Identifiers

• 69509-35-9
• DTXSID90703497
• iodorhodium(2+);10,12,13,23-tetraphenyl-21H-porphyrin
• CID 53470767

• Inchi： 1S/C44H30N4.HI.Rh/c1-5-13-30(14-6-1)41-39-26-25-36(47-39)28-35-22-21-33(45-35)27-34-23-24-37(46-34)29-40-42(31-15-7-2-8-16-31)43(32-17-9-3-10-18-32)44(41)48(40)38-19-11-4-12-20-38;;/h1-29,45H;1H;/q;;+3/p-1/b33-27-,34-27-,35-28-,36-28-,37-29-,40-29-,41-39-,44-41-;;
• InChI Key： ITBGOWYYJUXIPE-MUGWHKBPSA-M
• SMILES： I[Rh+2].N1(C2C=CC=CC=2)C2=CC3C=CC(=CC4=CC=C(C=C5C=CC(C(C6C=CC=CC=6)=C1C(C1C=CC=CC=1)=C2C1C=CC=CC=1)=N5)N4)N=3 |c:9,32,t:14,20|

Computed Properties

• Exact Mass: 844.05701Da
• Monoisotopic Mass: 844.05701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 50
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų